Cas no 1805175-55-6 (Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1805175-55-6
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4873494
• Update Time: 2025-06-14

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7ClF2N2O4/c1-18-6(15)3-4-2-5(10)8(14(16)17)7(13-4)9(11)12/h2,9H,3H2,1H3
• InChI Key： YBELSZFDEVVCNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=NC(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate

Recent Advances in the Study of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate (CAS: 1805175-55-6)

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate (CAS: 1805175-55-6) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a difluoromethyl group and a nitro substituent, has been the subject of recent investigations aimed at exploring its synthetic utility and biological activity. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate as a key intermediate in the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to functionalize the pyridine core and introduce diverse pharmacophores. These efforts have yielded a series of analogs with promising biological activities, particularly in the context of kinase inhibition and antimicrobial properties.

One notable application of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural versatility of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate allows for the design of potent and selective inhibitors. Recent preclinical studies have demonstrated that derivatives of this compound exhibit high affinity for specific kinase targets, with favorable pharmacokinetic profiles. These findings underscore the potential of this scaffold in the development of next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate has also been investigated for its antimicrobial properties. Researchers have synthesized a library of derivatives and evaluated their efficacy against a panel of bacterial and fungal pathogens. Preliminary results indicate that certain analogs exhibit broad-spectrum activity, with minimal cytotoxicity toward mammalian cells. These findings suggest that this compound could serve as a promising lead for the development of new antimicrobial agents, particularly in light of the growing threat of antibiotic resistance.

Another area of interest is the compound's potential as a building block in the synthesis of agrochemicals. The presence of the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of small molecules, makes this compound an attractive candidate for the development of novel pesticides and herbicides. Recent studies have explored its incorporation into various agrochemical scaffolds, with promising results in terms of efficacy and environmental safety.

Despite these advancements, challenges remain in the optimization of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate and its derivatives. Issues such as synthetic scalability, regioselectivity in functionalization, and off-target effects in biological assays need to be addressed to fully realize the potential of this compound. Future research directions may include the development of more efficient synthetic routes, the exploration of novel biological targets, and the application of computational modeling to guide structure-activity relationship studies.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-6-acetate (CAS: 1805175-55-6) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent research has highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and agrochemicals, among other applications. As the field continues to evolve, further investigations into this compound and its derivatives are expected to yield valuable insights and therapeutic candidates.